1-Pentynylboronic acid pinacol ester
Cat. No. B3337411
M. Wt: 194.08 g/mol
InChI Key: RXNSNUUTGWELNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09315525B2
Procedure details
To a stirred solution of IIc′ (5 mL, 51 mmol) in dry THF (25 mL) at −78° C. was added n-BuLi (2.5 M in n-hexane, 22.4 mL, 56 mmol). Another flask was charged with 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (10.4 mL, 51 mmol) in dry THF (50 mL) under argon atmosphere, and the reaction mixture was cooled to −78° C. The lithium acetylide from the first flask, which was cooled to −78° C., was slowly added to the second by a double-ended needle. The mixture was stirred at −78° C. for 2 hours, after which anhydrous HCl (56 mmol) was added. Then, reaction mixture was warmed to room temperature. After removal of the precipitated LiCl by filtration and removal of solvents under reduced pressure, the residue was purified by distillation (115-125° C./15 mbar) to afford IIIc (6.3 g, 64%) as an oil.
Quantity
10.4 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Li][CH2:2][CH2:3][CH2:4][CH3:5].C(O[B:10]1[O:14][C:13]([CH3:16])([CH3:15])[C:12]([CH3:18])([CH3:17])[O:11]1)(C)C.[C-:19]#[C-].[Li+].[Li+].Cl>C1COCC1>[CH3:16][C:13]1([CH3:15])[C:12]([CH3:17])([CH3:18])[O:11][B:10]([C:5]#[C:4][CH2:3][CH2:2][CH3:19])[O:14]1 |f:2.3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
10.4 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)OB1OC(C(O1)(C)C)(C)C
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[C-]#[C-].[Li+].[Li+]
|
Step Three
|
Name
|
|
|
Quantity
|
56 mmol
|
|
Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-78 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at −78° C. for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was slowly added to the second by a double-ended needle
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Then, reaction mixture
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was warmed to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the precipitated LiCl
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
by filtration and removal of solvents under reduced pressure
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the residue was purified by distillation (115-125° C./15 mbar)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to afford IIIc (6.3 g, 64%) as an oil
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC1(OB(OC1(C)C)C#CCCC)C
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
